3-(4-Chlorophenyl)-3-(phenylsulfanyl)-1-(thiophen-2-yl)propan-1-one

• Molecular Formula: C19H15ClOS2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-3-phenylsulfanyl-1-thiophen-2-ylpropan-1-one
• InChI: InChI=1S/C19H15ClOS2/c20-15-10-8-14(9-11-15)19(23-16-5-2-1-3-6-16)13-17(21)18-7-4-12-22-18/h1-12,19H,13H2
• InChI Key: QETRDXKHERGDKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC(CC(=O)C2=CC=CS2)C3=CC=C(C=C3)Cl

Description

The compound 3-(4-Chlorophenyl)-3-(phenylsulfanyl)-1-(thiophen-2-yl)propan-1-one (CAS: 320422-69-3) features a propan-1-one backbone substituted with a 4-chlorophenyl group, a phenylsulfanyl (S-Ph) group, and a thiophen-2-yl moiety.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The compound’s uniqueness lies in the combination of phenylsulfanyl and thiophene groups. Key analogs and their structural differences include:

rac-3-(4-Chlorophenylthio)-1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one ():

• Replaces the thiophen-2-yl group with a furan-2-yl moiety.
• The furan’s oxygen atom introduces greater electronegativity compared to thiophene’s sulfur, altering electronic distribution and reactivity.

1-(4-Chlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one ():

• A chalcone derivative with an α,β-unsaturated ketone system.
• Lacks the phenylsulfanyl group, reducing steric bulk and sulfur-mediated electron donation.

3-(Benzo[b]thiophen-2-yl)-1-(4-chlorophenyl)-3-(1H-indol-3-yl)propan-1-one (3o) ():

• Features a benzo[b]thiophene and indole instead of thiophene and phenylsulfanyl.
• The extended aromatic system may enhance π-π stacking interactions, relevant in materials science.

1-(4-Chlorophenyl)-3-(1H-imidazol-1-yl)propan-1-one (): Substitutes phenylsulfanyl with an imidazole group.

Spectral and Physical Properties

Key spectral data for comparison:

Compound	1H NMR Highlights (δ, ppm)	IR Stretches (cm⁻¹)	Molecular Weight	Reference
Target Compound	~3.8 (m, CH₂), 7.0–7.5 (aromatics)	C=O (~1700), C-S (~650)	349.89
1-(4-Chlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one	7.2–8.1 (aromatics, α,β-unsat. CH)	C=O (~1680), C=C (~1600)	276.76
3-(Benzylamino)-1-(thiophen-2-yl)propan-1-one (1e)	3.65 (dd, pyrazole CH)	N-H (~3300), C=O (~1690)	291.78
1-(4-Chlorophenyl)-3-(1H-imidazol-1-yl)propan-1-one	7.5 (imidazole CH)	C=O (~1710), N-H (~3150)	234.68

The target compound’s phenylsulfanyl group likely causes downfield shifts in 1H NMR due to sulfur’s electron-withdrawing effect. Its IR spectrum would show distinct C-S and C=O stretches.